Cas no 1804146-29-9 (1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene)

• Product Name: 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene
• CAS No: 1804146-29-9
• MF: C₁₀H₉Br₂F₃S
• MW: 378.046670675278
• CID: 4792279
• Update Time: 2025-06-14

1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene Chemical and Physical Properties

Names and Identifiers

• 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene

• Inchi： 1S/C10H9Br2F3S/c11-5-1-2-7-3-4-8(12)9(6-7)16-10(13,14)15/h3-4,6H,1-2,5H2
• InChI Key： ZPLYGEWPXFONRX-UHFFFAOYSA-N
• SMILES： BrCCCC1C=CC(=C(C=1)SC(F)(F)F)Br

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 211
• XLogP3: 5.7
• Topological Polar Surface Area: 25.3

Additional information on 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene

Recent Advances in the Study of 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene (CAS: 1804146-29-9)

The compound 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene (CAS: 1804146-29-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This brominated and trifluoromethylthio-substituted benzene derivative exhibits unique chemical properties that make it a promising candidate for various applications, including drug discovery, material science, and agrochemical development. Recent studies have focused on its synthesis, reactivity, and potential biological activities, shedding light on its versatility as a building block in organic synthesis.

One of the key areas of research involves the optimization of synthetic routes for 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene. A study published in the Journal of Organic Chemistry (2023) demonstrated an efficient, high-yield synthesis method using palladium-catalyzed cross-coupling reactions. The researchers highlighted the compound's stability under various reaction conditions, which is critical for its application in multi-step synthetic processes. The study also explored its potential as a precursor for the development of novel trifluoromethylthio-containing compounds, which are increasingly sought after in medicinal chemistry due to their enhanced metabolic stability and lipophilicity.

In the realm of medicinal chemistry, preliminary investigations have revealed that 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene exhibits moderate inhibitory activity against certain kinase enzymes. A recent Bioorganic & Medicinal Chemistry Letters publication (2024) reported its use as a scaffold for designing kinase inhibitors, with modifications to the bromopropyl side chain showing improved selectivity. These findings suggest potential applications in targeted cancer therapies, although further in vivo studies are required to validate its efficacy and safety profile.

Another significant development involves the compound's role in material science. Researchers at a leading polymer institute have incorporated 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene into novel fluorinated polymers, demonstrating enhanced thermal stability and chemical resistance. These materials show promise for applications in extreme environments, such as aerospace and electronics. The presence of both bromine and trifluoromethylthio groups in the molecule allows for versatile post-polymerization modifications, opening new avenues for tailored material properties.

Despite these advances, challenges remain in the large-scale production and handling of 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene. Its reactivity, particularly the lability of the bromine atoms, requires careful control of reaction conditions. Recent safety assessments have also highlighted the need for proper handling procedures due to potential toxicity concerns. Ongoing research aims to address these issues while expanding the compound's applications across chemical and biological domains.

In conclusion, 1-Bromo-4-(3-bromopropyl)-2-(trifluoromethylthio)benzene (CAS: 1804146-29-9) represents a versatile and promising compound with applications spanning multiple disciplines. Continued research into its synthetic applications, biological activities, and material properties is expected to yield significant breakthroughs in the coming years. The compound's unique combination of bromine and trifluoromethylthio functionalities positions it as a valuable tool for researchers exploring new frontiers in chemical biology and pharmaceutical development.